rac-(1R,2R)-N1,N2,N2-trimethyl-1,2,3,4-tetrahydronaphthalene-1,2-diamine dihydrochloride, trans
Overview
Description
The compound is a chiral amine, which are often used in the synthesis of pharmaceuticals and other biologically active compounds . Chiral amines can exist in two enantiomeric forms (mirror images of each other), which can have different biological activities .
Synthesis Analysis
The synthesis of chiral amines can be complex and often involves the use of chiral catalysts or auxiliaries to control the stereochemistry of the reaction . Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis for this compound.Molecular Structure Analysis
The molecular structure of a compound like this would likely involve a tetrahydronaphthalene ring system with two amine groups attached . The ‘rac’ prefix indicates that the compound is a racemic mixture, meaning it contains equal amounts of both possible enantiomers .Chemical Reactions Analysis
Amines are generally basic and nucleophilic, meaning they can react with acids and electrophiles . The specific reactions this compound might undergo would depend on the conditions and the other reactants present.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on its specific structure. Amines generally have higher boiling points than similar-sized hydrocarbons due to their ability to form hydrogen bonds . They are also generally soluble in organic solvents .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-N1,N2,N2-trimethyl-1,2,3,4-tetrahydronaphthalene-1,2-diamine dihydrochloride, trans involves the reaction of 1,2,3,4-tetrahydronaphthalene with N,N-dimethylformamide dimethyl acetal followed by reduction with lithium aluminum hydride. The resulting amine is then reacted with methyl iodide and purified to obtain the final product.", "Starting Materials": [ "1,2,3,4-tetrahydronaphthalene", "N,N-dimethylformamide dimethyl acetal", "lithium aluminum hydride", "methyl iodide" ], "Reaction": [ "1. React 1,2,3,4-tetrahydronaphthalene with N,N-dimethylformamide dimethyl acetal in the presence of a Lewis acid catalyst to form the corresponding imine.", "2. Reduce the imine with lithium aluminum hydride to obtain the amine.", "3. React the amine with methyl iodide to form the quaternary ammonium salt.", "4. Purify the salt to obtain rac-(1R,2R)-N1,N2,N2-trimethyl-1,2,3,4-tetrahydronaphthalene-1,2-diamine dihydrochloride, trans." ] } | |
CAS RN |
2624109-29-9 |
Product Name |
rac-(1R,2R)-N1,N2,N2-trimethyl-1,2,3,4-tetrahydronaphthalene-1,2-diamine dihydrochloride, trans |
Molecular Formula |
C13H22Cl2N2 |
Molecular Weight |
277.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
